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Compound of Interest

Compound Name: Diethylcarbamazine citrate

Cat. No.: B1670530 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed methodologies for the detection and quantification of

Diethylcarbamazine citrate (DEC) and its primary metabolites, chiefly Diethylcarbamazine-N-

oxide (DEC-NO), in biological matrices. The protocols focus on advanced analytical

techniques, primarily Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and

Gas Chromatography-Mass Spectrometry (GC-MS), which are instrumental in

pharmacokinetic, metabolic, and clinical studies.

Introduction
Diethylcarbamazine (DEC) is an anthelmintic drug primarily used in the treatment of filariasis.

Its efficacy is attributed not only to the parent compound but also to its active metabolites. The

principal metabolic pathway for DEC is N-oxidation, resulting in the formation of

Diethylcarbamazine-N-oxide (DEC-NO), which also exhibits antifilarial activity. Accurate and

sensitive analytical methods are crucial for understanding the pharmacokinetics and

metabolism of DEC, thereby aiding in dose optimization and the development of new

therapeutic strategies.

Metabolic Pathway of Diethylcarbamazine
The metabolism of Diethylcarbamazine is rapid and extensive. The primary transformation

involves the oxidation of the tertiary amine in the piperazine ring, leading to the formation of
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Diethylcarbamazine-N-oxide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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